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Compound of Interest

1-Tridecanesulfonic Acid Sodium

Salt

Cat. No. B1324511

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of the core physical
characteristics of 1-tridecanesulfonic acid sodium salt. The information is curated for
researchers, scientists, and professionals in drug development who may utilize this compound
as a surfactant, emulsifier, or ion-pairing reagent. This guide emphasizes structured data
presentation, detailed experimental methodologies, and visual representations of relevant
workflows.

Core Physical and Chemical Properties

1-Tridecanesulfonic acid sodium salt is an anionic surfactant belonging to the family of alkyl
sulfonates. Its amphiphilic nature, conferred by a long hydrophobic alkyl chain and a
hydrophilic sulfonate headgroup, dictates its utility in various scientific applications.

General Properties
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Property Value Source
) 1-Tridecanesulfonic acid, )
Chemical Name _ TCI Chemicals
sodium salt

Sodium 1-tridecanesulfonate,

Synonyms IPCALKS.13 TCI Chemicals
CAS Number 5802-89-1 Echemi[1]
Molecular Formula Ci3H27NaOsS ChemicalBook[2]
Appearance White powder to crystal TCI Chemicals

Quantitative Physical Data

Precise quantitative physical data for 1-tridecanesulfonic acid sodium salt is not readily
available in published literature. However, data for structurally similar alkyl sulfonate salts can
provide a useful reference point for estimating its properties.

1-
1- _ 1-Decanesulfonic
] ] Tetradecanesulfoni . )
Property Tridecanesulfonic . . Acid Sodium Salt
] ] ¢ Acid Sodium Salt
Acid Sodium Salt (Analogue)
(Analogue)
Molecular Weight (
288.42[2] 300.43[3] 244.32[4]
g/mol )
Melting Point (°C) Data not available 225-227[3] >300[5]
Boiling Point (°C) Data not available N/A[3] Data not available
N "Almost transparency”  "Almost transparency” ,
Solubility ) ) Soluble in water[6]
in hot water in hot water[3]

Experimental Protocols for Physical
Characterization
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The following sections detail standardized experimental methodologies for determining the key
physical properties of solid organic salts like 1-tridecanesulfonic acid sodium salt.

Determination of Melting Point (Capillary Method)

This protocol outlines a common laboratory method for determining the melting point range of a
solid organic compound.

Objective: To determine the temperature range over which the solid-to-liquid phase transition
occurs.

Materials:

e 1-Tridecanesulfonic acid sodium salt sample

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)
o Capillary tubes (sealed at one end)

o Thermometer (calibrated)

e Mortar and pestle

Procedure:

o Sample Preparation: Ensure the 1-tridecanesulfonic acid sodium salt sample is
completely dry. Grind a small amount of the sample into a fine powder using a mortar and
pestle.

» Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to
pack a small amount of the solid into the tube. The packed sample height should be
approximately 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus.

e Heating: Begin heating the apparatus. For an unknown sample, a rapid heating rate can be
used to determine an approximate melting range. For a more precise measurement, heat
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rapidly to about 20°C below the approximate melting point, then reduce the heating rate to 1-
2°C per minute.

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the entire sample has turned into a clear liquid (the end of the melting
range).

Determination of Aqueous Solubility (Visual Method)

This protocol provides a basic method for qualitatively and semi-quantitatively assessing the
solubility of a surfactant in water.

Objective: To determine the approximate solubility of 1-tridecanesulfonic acid sodium salt in
water at a given temperature.

Materials:

1-Tridecanesulfonic acid sodium salt sample

Distilled or deionized water

Test tubes or small beakers

Water bath or hot plate with magnetic stirrer

Analytical balance

Graduated cylinders or pipettes
Procedure:

o Preparation of a Saturated Solution: Add a known mass of 1-tridecanesulfonic acid
sodium salt to a known volume of water at a specific temperature (e.g., room temperature
or in a heated water bath).

o Equilibration: Stir the mixture vigorously for a prolonged period (e.g., 24 hours) to ensure
equilibrium is reached and the solution is saturated.
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» Observation: After stirring, allow the solution to stand and observe for any undissolved solid.
If the solid has completely dissolved, add more solute until a saturated solution with excess

solid is obtained.

e Qualitative Assessment: The visual observation of solubility can be recorded (e.g., "soluble,
"sparingly soluble,” "insoluble"). For surfactants, terms like "clear solution," "cloudy
dispersion,” or "forms gel" are also descriptive. The observation of "almost transparency" in
hot water suggests good solubility at elevated temperatures.

Application Workflow: lon-Pair Chromatography

1-Tridecanesulfonic acid sodium salt is utilized as an ion-pairing reagent in High-
Performance Liquid Chromatography (HPLC). This technique is particularly useful for the
separation of ionic or highly polar analytes on a reversed-phase column. The workflow below
illustrates the role of 1-tridecanesulfonic acid sodium salt in this process.
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Workflow for lon-Pair Reversed-Phase HPLC
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Caption: lon-Pair HPLC Workflow using 1-Tridecanesulfonic Acid Sodium Salt.
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Safety and Handling

1-Tridecanesulfonic acid sodium salt should be handled in accordance with good laboratory
practices. A safety data sheet (SDS) should be consulted for detailed safety information.[1]
General precautions include:

e Personal Protective Equipment: Wear appropriate protective gloves, safety glasses, and a
lab coat.

 Inhalation: Avoid inhaling dust. Use in a well-ventilated area or with respiratory protection.

o Storage: Store in a tightly closed container in a cool, dry place. The compound can be
hygroscopic.

This document is intended for informational purposes only and should not be considered a
substitute for a comprehensive safety data sheet or professional scientific consultation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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